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Compound of Interest

Compound Name: 2-Morpholino-5-nitrobenzaldehyde

Cat. No.: B1273712 Get Quote

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 2-Morpholino-5-
nitrobenzaldehyde (CAS No. 113259-81-7) was found during the literature search. The

following disposal procedures are based on the hazard information available for this specific

compound and safety data for structurally similar compounds, such as other

nitrobenzaldehydes. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for guidance specific to your location and facilities. All procedures

must be conducted in accordance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Morpholino-5-nitrobenzaldehyde, designed for researchers, scientists, and professionals in

drug development.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is crucial to be aware of the known and

potential hazards associated with 2-Morpholino-5-nitrobenzaldehyde and similar

nitroaromatic compounds. Personal Protective Equipment (PPE) must be worn at all times.

Known Hazard Statements for 2-Morpholino-5-nitrobenzaldehyde:.[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

General Precautions for Nitro-Aromatic Compounds:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Summary of Key Safety and Physical Data
The following table summarizes the known and extrapolated data for 2-Morpholino-5-
nitrobenzaldehyde and related compounds. This information is critical for safe handling and

disposal.
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Property
2-Morpholino-5-
nitrobenzaldehyde

2-
Nitrobenzaldehyde
(for comparison)

2-Hydroxy-5-
nitrobenzaldehyde
(for comparison)

CAS Number 113259-81-7 552-89-6 97-51-8

Molecular Formula C₁₁H₁₂N₂O₄ C₇H₅NO₃ C₇H₅NO₄

Molecular Weight 236.23 g/mol [1] 151.12 g/mol 167.12 g/mol

Physical State Solid[1] Solid Solid

Melting Point 149-151 °C[1] 42-44 °C[2] Not Available

Hazard Statements
H302, H315, H319,

H335[1]

H302, H315, H319,

H335, H412

H315, H319, May

cause respiratory

irritation

Precautionary

Statements

P280,

P305+P351+P338[1]

P261, P264, P270,

P271, P273, P280,

P301+P312+P330,

P302+P352,

P304+P340+P312,

P305+P351+P338,

P332+P313,

P337+P313, P362,

P403+P233, P405,

P501

P261, P264, P280,

P302+P352,

P305+P351+P338,

P312, P332+P313,

P337+P313, P362,

P403+P233, P405,

P501

Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of 2-Morpholino-5-
nitrobenzaldehyde.

Objective: To safely collect, label, and store 2-Morpholino-5-nitrobenzaldehyde waste for

disposal by a licensed hazardous waste contractor.

Materials:

Personal Protective Equipment (PPE):
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Nitrile gloves

Safety goggles or face shield

Lab coat

Designated hazardous waste container (solid waste)

Container label

Spatula or scoop

Chemical fume hood

Procedure:

Preparation and PPE:

Ensure all necessary PPE is worn correctly.

Perform all operations within a certified chemical fume hood to minimize inhalation

exposure.

Waste Collection:

Carefully transfer the solid 2-Morpholino-5-nitrobenzaldehyde waste into a designated

solid hazardous waste container using a clean spatula or scoop.

Avoid creating dust. If the material is a fine powder, consider moistening it with a small

amount of a compatible, non-reactive solvent (e.g., ethanol) to reduce dust generation, if

permitted by your EHS guidelines.

Collect any contaminated disposable materials, such as weighing paper or gloves, in the

same container.

Container Labeling:

Securely close the waste container.
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Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Morpholino-5-nitrobenzaldehyde"

The CAS number: "113259-81-7"

An accurate list of all components and their approximate percentages if it is a mixture.

The associated hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

Storage:

Store the labeled waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure the storage area is away from incompatible materials. Based on similar

compounds, avoid strong oxidizing agents, strong bases, and strong acids.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

Provide a full and accurate description of the waste.

Do not mix this waste with other waste streams unless explicitly approved by your EHS

department.[2]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of 2-Morpholino-
5-nitrobenzaldehyde.
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Caption: Disposal Workflow for 2-Morpholino-5-nitrobenzaldehyde.
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Caption: Spill Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273712#2-morpholino-5-nitrobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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